1-[(1,5-Dimethyl-1H-pyrazol-3-yl)amino]-3-fluoropropan-2-ol

• Molecular Formula: C8H14FN3O
• Molecular Weight: 187.21 g/mol
• IUPAC Name: 1-[(1,5-dimethylpyrazol-3-yl)amino]-3-fluoropropan-2-ol
• InChI: InChI=1S/C8H14FN3O/c1-6-3-8(11-12(6)2)10-5-7(13)4-9/h3,7,13H,4-5H2,1-2H3,(H,10,11)
• InChI Key: AEESWXLYSCPFTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)NCC(CF)O

Description

1-[(1,5-Dimethyl-1H-pyrazol-3-yl)amino]-3-fluoropropan-2-ol is a fluorinated secondary alcohol featuring a pyrazole core substituted with methyl groups at the 1- and 5-positions. The compound’s structure includes a propan-2-ol backbone with a fluorine atom at the 3-position and an amino group linked to the pyrazole ring. The fluorine atom likely enhances electronegativity and metabolic stability, making it relevant for pharmaceutical or agrochemical research.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

The table below compares key structural elements of 1-[(1,5-Dimethyl-1H-pyrazol-3-yl)amino]-3-fluoropropan-2-ol with related compounds:

Compound	Core Structure	Functional Groups	Key Substituents
Target Compound	Pyrazole + propan-2-ol	Amino, hydroxyl, fluorine	1,5-Dimethylpyrazole, 3-fluorine
(Z)-1-(1,5-Dimethylpyrazol-3-yl)-β-ketoenol	Pyrazole + β-ketoenol	Ketone, enol, hydroxyl	Aromatic/heteroaromatic groups
SiNPz-Th Adsorbent (L1)	Pyrazole + β-ketoenol + thiophene	Thiophene, hydroxyl, ketone	Thiophene-2-yl, methylpyrazole

Key Observations :

Comparison Insights :

• The β-ketoenol group in analogs enables metal chelation and radical scavenging, which the target compound lacks. However, the amino and fluorine groups in the target may facilitate alternative interactions (e.g., hydrogen bonding with biomolecules or catalytic sites).
• Biological activities of β-ketoenol analogs are attributed to their conjugated systems and redox-active enolates, whereas the target’s bioactivity (if any) would depend on its hydrogen-bonding capacity and fluorine-mediated membrane permeability.

Computational and Spectroscopic Studies

• DFT Analysis: Applied to β-ketoenol analogs () to confirm tautomeric stability and electronic properties. The target compound would benefit from similar studies to predict reactivity and tautomerism.
• Hydrogen-Bonding Patterns: and highlight O–H···O interactions in β-ketoenol crystals. For the target compound, N–H···O/F and O–H···N interactions are anticipated, which could be analyzed using Etter’s graph-set methodology ().